![molecular formula C13H13F3N2O2 B2574319 N-(1-cyanoethyl)-2-[2-(trifluoromethyl)phenoxy]propanamide CAS No. 1311910-73-2](/img/structure/B2574319.png)
N-(1-cyanoethyl)-2-[2-(trifluoromethyl)phenoxy]propanamide
Overview
Description
N-(1-cyanoethyl)-2-[2-(trifluoromethyl)phenoxy]propanamide, also known as CF3-ETP, is a chemical compound that has gained attention in the scientific community due to its potential use in various research applications.
Mechanism of Action
N-(1-cyanoethyl)-2-[2-(trifluoromethyl)phenoxy]propanamide is a potent inhibitor of PRMTs, specifically targeting the type I PRMTs. It works by binding to the active site of PRMTs and preventing the transfer of methyl groups to arginine residues on histones and other proteins. This inhibition leads to changes in gene expression, ultimately affecting cell growth and differentiation.
Biochemical and Physiological Effects
The inhibition of PRMTs by N-(1-cyanoethyl)-2-[2-(trifluoromethyl)phenoxy]propanamide has been shown to have various biochemical and physiological effects. In cancer cells, it leads to decreased cell proliferation and increased cell death. N-(1-cyanoethyl)-2-[2-(trifluoromethyl)phenoxy]propanamide has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
One advantage of N-(1-cyanoethyl)-2-[2-(trifluoromethyl)phenoxy]propanamide is its selectivity for type I PRMTs, making it a valuable tool for studying the role of PRMTs in various biological processes. However, its potency can also be a limitation, as high concentrations of N-(1-cyanoethyl)-2-[2-(trifluoromethyl)phenoxy]propanamide may cause off-target effects.
Future Directions
For N-(1-cyanoethyl)-2-[2-(trifluoromethyl)phenoxy]propanamide research include exploring its potential as a therapeutic target for cancer treatment, as well as investigating its effects on other biological processes. Additionally, further research is needed to determine the optimal concentration and duration of N-(1-cyanoethyl)-2-[2-(trifluoromethyl)phenoxy]propanamide treatment in lab experiments.
Synthesis Methods
N-(1-cyanoethyl)-2-[2-(trifluoromethyl)phenoxy]propanamide can be synthesized through a three-step process, starting with the reaction of 2-(trifluoromethyl)phenol and ethyl chloroformate to form 2-(trifluoromethyl)phenoxyethyl chloroformate. This intermediate is then reacted with sodium cyanide to form N-(2-(trifluoromethyl)phenoxy)ethyl cyanamide. Finally, the addition of propionyl chloride yields N-(1-cyanoethyl)-2-[2-(trifluoromethyl)phenoxy]propanamide.
Scientific Research Applications
N-(1-cyanoethyl)-2-[2-(trifluoromethyl)phenoxy]propanamide has been used in various scientific research applications, such as studying the role of protein arginine methyltransferases (PRMTs) in cancer. PRMTs are enzymes that play a crucial role in the regulation of gene expression and are often overexpressed in cancer cells. N-(1-cyanoethyl)-2-[2-(trifluoromethyl)phenoxy]propanamide has been shown to selectively inhibit PRMTs, making it a potential therapeutic target for cancer treatment.
properties
IUPAC Name |
N-(1-cyanoethyl)-2-[2-(trifluoromethyl)phenoxy]propanamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13F3N2O2/c1-8(7-17)18-12(19)9(2)20-11-6-4-3-5-10(11)13(14,15)16/h3-6,8-9H,1-2H3,(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HCQLNJPXLVXGGL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C#N)NC(=O)C(C)OC1=CC=CC=C1C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13F3N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(1-cyanoethyl)-2-[2-(trifluoromethyl)phenoxy]propanamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[3-(3,4-dimethylphenyl)-6-oxopyridazin-1-yl]-N-(4-fluoro-3-nitrophenyl)acetamide](/img/structure/B2574236.png)
![N-(6-methoxybenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)cinnamamide](/img/structure/B2574237.png)
![(Z)-3-(benzo[d][1,3]dioxol-5-yl)-N-(5-(methylthio)-1,3,4-thiadiazol-2-yl)acrylamide](/img/structure/B2574241.png)
![ethyl 6-tert-butyl-2-[[2-(3-oxo-4H-1,4-benzothiazin-2-yl)acetyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate](/img/structure/B2574244.png)
![1-(2,4-difluorophenyl)-7,8-dimethoxy-3-(4-methoxyphenyl)-1H-pyrazolo[4,3-c]quinoline](/img/structure/B2574246.png)
![N-cyclohexyl-2-(7-(3,4-dimethoxyphenyl)-2-methyl-4-oxothiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide](/img/structure/B2574247.png)
![3-fluoro-N-[[4-(2-methoxyphenyl)-5-sulfanylidene-1H-1,2,4-triazol-3-yl]methyl]benzamide](/img/structure/B2574248.png)
![Ethyl 5-[(2-bromobenzoyl)amino]-3-(4-fluorophenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate](/img/structure/B2574249.png)
![[2-[[4-(Difluoromethoxy)benzoyl]amino]-2-oxoethyl] 2-methylsulfanylpyridine-3-carboxylate](/img/structure/B2574254.png)
